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Introduction

Plasmocid, also known by its [IUPAC name N',N'-diethyl-N-(6-methoxyquinolin-8-yl)propane-
1,3-diamine, is a synthetic antimalarial agent belonging to the 8-aminoquinoline class of
compounds. Historically significant in the early era of antimalarial drug discovery, Plasmocid
has been a subject of interest for its activity against the exoerythrocytic (liver) stages of the
Plasmodium parasite. This technical guide provides a comprehensive overview of its chemical
structure, physicochemical properties, mechanism of action, and relevant experimental data,
intended to serve as a valuable resource for researchers in the field of medicinal chemistry and
parasitology.

Chemical Structure and Identifiers

The molecular structure of Plasmocid is characterized by a 6-methoxyquinoline core
substituted at the 8-position with a diethylaminopropylamino side chain.
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Identifier Value

N',N'-diethyl-N-(6-methoxyquinolin-8-yl)propane-

IUPAC Name
1,3-diamine
CAS Number 551-01-9
Molecular Formula C17H25N30
Molecular Weight 287.4 g/mol
CCN(CC)CCCNC1=C2C(=CC(=C1)0C)C=CC=
SMILES
N2
InChl Key WIPRQKODGRKUEW-UHFFFAOYSA-N

Physicochemical Properties

Quantitative data on the physicochemical properties of Plasmocid are crucial for
understanding its pharmacokinetic and pharmacodynamic behavior. The following table
summarizes available experimental and predicted data.

Property Value Source

_ _ Data not available in searched
Melting Point ) -
literature

N ) Data not available in searched
Boiling Point ) -
literature

- Data not available in searched
Aqueous Solubility itorat -
iterature

) Multiple values predicted for
pKa (predicted) . [LI[21(31[415][6]
the amine groups

) Values vary depending on the
logP (predicted) - [11[71[8]
prediction method

Note: Experimentally determined values for melting point, boiling point, and aqueous solubility
were not found in the surveyed literature. The pKa and logP values are based on computational
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predictions and may vary. For accurate drug development, experimental determination of these
properties is recommended.

Mechanism of Action

The precise molecular mechanism of action for Plasmocid, like other 8-aminoquinolines, is not
fully elucidated. However, evidence suggests that its antimalarial activity is linked to the
induction of mitochondrial dysfunction. A key proposed pathway involves the activation of
phospholipase, leading to a cascade of events that disrupt the parasite's cellular integrity.

A study on rat hearts demonstrated that Plasmocid administration leads to a significant
increase in lipid peroxides and phospholipase activity, resulting in mitochondrial dysfunction.
This suggests a mechanism where Plasmocid triggers the degradation of phospholipids within
mitochondrial membranes.[9]

Proposed Signaling Pathway of Plasmocid-Induced
Mitochondrial Dysfunction

The following diagram illustrates the hypothesized signaling pathway.
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Caption: Proposed pathway of Plasmocid-induced mitochondrial dysfunction.
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Experimental Data
Synthesis

A general method for the synthesis of N',N'-diethyl-N-(6-methoxyquinolin-8-yl)propane-1,3-
diamine (Plasmocid) involves the condensation of 8-amino-6-methoxyquinoline with 3-
diethylaminopropyl chloride hydrochloride. The upstream products for the synthesis of the
quinoline precursor include 4-methoxy-2-nitroacetanilide.[10]

Experimental Protocol: General Synthesis of 8-Aminoquinolines

A detailed, specific protocol for Plasmocid synthesis is not readily available in recent literature.
However, a general procedure for the synthesis of related 8-aminoquinolines can be adapted:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 8-amino-6-methoxyquinoline in a suitable aprotic solvent (e.g., toluene or
xylene).

o Addition of Reagents: Add an equimolar amount of 3-diethylaminopropy! chloride
hydrochloride and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) to
the reaction mixture.

e Reaction Conditions: Heat the mixture to reflux and maintain the temperature for several
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the
organic layer with water and brine. Dry the organic phase over anhydrous sodium sulfate
and concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to obtain the pure
Plasmocid.

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable method for the analysis of
Plasmocid and its related impurities.
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Experimental Protocol: General HPLC Method for Aminoquinolines

A specific HPLC method for Plasmocid is not detailed in recent literature. The following is a
general protocol that can be optimized:

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid or
ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

o Flow Rate: 1.0 mL/min.

o Detection: UV detection at a wavelength determined by the UV spectrum of Plasmocid
(typically around 254 nm or 280 nm).

e Injection Volume: 10-20 pL.

Column Temperature: 25-30 °C.

Workflow for HPLC Method Development
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Caption: General workflow for HPLC analysis of Plasmocid.

In Vitro Efficacy

Quantitative data on the 50% inhibitory concentration (IC50) of Plasmocid against
Plasmodium falciparum strains are not readily available in recent publications. However,

general protocols for in vitro antiplasmodial assays are well-established.
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Experimental Protocol: In Vitro Antiplasmodial Assay (SYBR Green I-based)

o Parasite Culture: Maintain a synchronous culture of P. falciparum (e.g., 3D7 strain) in human
erythrocytes at a defined parasitemia and hematocrit.

e Drug Dilution: Prepare serial dilutions of Plasmocid in culture medium in a 96-well plate.

 Incubation: Add the parasitized erythrocytes to the wells and incubate for 72 hours under
standard culture conditions (5% CO2, 5% 02, 90% N2 at 37°C).

e Lysis and Staining: Lyse the red blood cells and stain the parasite DNA with SYBR Green |
dye.

o Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader.

e |C50 Calculation: Calculate the IC50 value by plotting the percentage of parasite growth
inhibition against the logarithm of the drug concentration.

In Vivo Efficacy

Data from in vivo efficacy studies of Plasmocid in animal models, such as the Plasmodium
berghei mouse model, are limited in recent literature. Such studies are essential to evaluate the
drug's activity against the liver stages of the parasite.[11][12][13]

Experimental Protocol: In Vivo Efficacy in a P. berghei Mouse Model
« Infection: Infect mice with P. berghei sporozoites via mosquito bite or intravenous injection.

o Drug Administration: Administer Plasmocid orally or via another appropriate route at various
doses and time points post-infection to target the liver stage.

o Parasitemia Monitoring: Monitor the development of blood-stage parasitemia by microscopic
examination of Giemsa-stained blood smears.

» Efficacy Determination: Determine the efficacy of Plasmocid by the delay or complete
prevention of the onset of blood-stage infection compared to an untreated control group.

Toxicity Data
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Comprehensive and specific toxicity data for Plasmocid, such as the median lethal dose
(LD50) and cytotoxicity (IC50) against mammalian cell lines, are not widely available in the
contemporary scientific literature. General toxicity information for the 8-aminoquinoline class
includes the potential for hemolysis in individuals with glucose-6-phosphate dehydrogenase
(G6PD) deficiency. A study using Plasmocin™, a different compound, showed cytotoxicity in
various mammalian cell lines, but these results cannot be directly extrapolated to Plasmocid.
[O1[14][15][16][17]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)
e Cell Culture: Culture a mammalian cell line (e.g., HepG2, HEK293) in a 96-well plate.

e Drug Treatment: Expose the cells to serial dilutions of Plasmocid for a specified period (e.g.,
24, 48, or 72 hours).

e MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate to allow the formation of formazan crystals by viable cells.

e Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or
isopropanol).

o Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

e |C50 Calculation: Calculate the 1C50 value, the concentration of the drug that causes a 50%
reduction in cell viability.

Conclusion

Plasmocid remains a compound of interest due to its historical significance and its
classification within the 8-aminoquinoline class of antimalarials. While its clinical use has been
superseded by newer and safer drugs, the study of its chemical properties and biological
activities can still provide valuable insights for the development of novel antimalarial agents,
particularly those targeting the liver stages of Plasmodium. This technical guide has
summarized the available information on Plasmocid, highlighting the need for further
experimental investigation to fully characterize its physicochemical properties, delineate its
precise mechanism of action, and establish a comprehensive safety and efficacy profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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